Cas no 1283720-72-8 (tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate
• CAS No: 1283720-72-8
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• CID: 6199177
• PubChem ID: 165621818
• Update Time: 2025-06-11

tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate
• 1283720-72-8
• EN300-1879304

• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-6-4-5-7(16)8(15)11(12,13)14/h7-8H,4-6,15H2,1-3H3
• InChI Key： BYSXVKZKAZRVAP-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCN1C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate (CAS No. 1283720-72-8)

Tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1283720-72-8, is a derivative of pyrrolidine and features a unique structural motif that makes it of considerable interest for its potential applications in drug discovery and development. The presence of both a tert-butyl group and a 1-amino-2,2,2-trifluoroethyl side chain imparts distinct physicochemical properties that are being explored for their utility in designing novel therapeutic agents.

The compound’s molecular structure combines elements that are frequently employed in the synthesis of biologically active molecules. The tert-butyl group is known for its steric bulk, which can influence the binding affinity and selectivity of a molecule when interacting with biological targets. On the other hand, the 1-amino-2,2,2-trifluoroethyl moiety introduces fluorine atoms, which are commonly used in drug design due to their ability to modulate metabolic stability and electronic properties of the molecule. This combination suggests that Tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate could serve as a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of fluorine into drug candidates has been shown to increase their metabolic stability and lipophilicity, making them more suitable for oral administration. The 1-amino-2,2,2-trifluoroethyl group in this compound aligns with this trend, as it provides a means to introduce fluorine atoms into a pyrrolidine scaffold without compromising the overall solubility or reactivity of the molecule.

Moreover, the pyrrolidine ring itself is a common structural motif found in numerous bioactive compounds. Pyrrolidine derivatives have been explored for their potential as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic applications. The presence of both an amino group and a carboxylate moiety in this compound further enhances its synthetic utility, allowing for further derivatization through amide bond formation or other chemical transformations.

Recent studies have highlighted the importance of Tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers have utilized this compound as an intermediate in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in cancer and inflammation. The steric hindrance provided by the tert-butyl group has been found to improve binding affinity to certain protein targets, while the fluorinated side chain enhances metabolic stability. These findings underscore the compound’s potential as a lead structure for further optimization.

The pharmaceutical industry has also shown interest in this compound due to its potential as a precursor for more complex drug candidates. By leveraging its unique structural features, chemists can design molecules with tailored properties that are optimized for specific biological activities. For example, modifications to the 1-amino-2,2,2-trifluoroethyl group could lead to derivatives with enhanced selectivity or reduced toxicity profile.

From a synthetic chemistry perspective, Tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate offers several advantages as a starting material. Its well-defined reactivity allows for efficient functionalization at multiple sites on the molecule. This flexibility is particularly valuable when designing multi-targeted drugs that require precise control over stereochemistry and electronic properties.

In conclusion, Tert-butyl 2-(1-amino-2,2,2-trifluoroethyl)pyrrolidine-1-carboxylate (CAS No. 1283720-72-8) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration as a building block for novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated compounds and pyrrolidine derivatives, Tert-butyl 2-(1-amino-3H-pyrazolium-5-carboxyloxy)-3-fluorobenzene sulfonate, this compound is likely to play an increasingly important role in medicinal chemistry.